N-(3-chloro-4-fluorophenyl)-3-{1-[2-(dimethylamino)-2-oxoethyl]piperidin-4-yl}propanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-[1-[2-(dimethylamino)-2-oxoethyl]piperidin-4-yl]propanamide
• InChI: InChI=1S/C18H25ClFN3O2/c1-22(2)18(25)12-23-9-7-13(8-10-23)3-6-17(24)21-14-4-5-16(20)15(19)11-14/h4-5,11,13H,3,6-10,12H2,1-2H3,(H,21,24)
• InChI Key: IJNKXUDWVIGOMF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1CCC(CC1)CCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C18H25ClFN3O2
• Molecular Weight: 369.9 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds typically involves multiple steps, starting with the reaction of specific aromatic compounds with various reagents to form the desired product. For example, a compound was synthesized by reacting 2-(5-amino-4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione with 3-chloro-2,2-dimethylpropanoyl chloride in tetrahydrofuran at room temperature (Huang Ming-zhi et al., 2005).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as X-ray single crystal diffraction, revealing detailed crystallographic parameters and confirming the formation of the desired product. For instance, the crystal structure of a related compound was determined to belong to the triclinic space group with specific dimensions (Huang Ming-zhi et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving these compounds can vary widely depending on the functional groups present. For example, nucleophilic substitution reactions have been utilized to introduce fluorine atoms into the molecular structure, demonstrating the feasibility of such modifications (R. Katoch-Rouse & A. Horti, 2003).